N-(2-{[4-(ethylamino)-6-methyl-2-pyrimidinyl]amino}ethyl)-3,5-dimethoxybenzamide

• IUPAC Name: N-[2-[[4-(ethylamino)-6-methylpyrimidin-2-yl]amino]ethyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C18H25N5O3/c1-5-19-16-8-12(2)22-18(23-16)21-7-6-20-17(24)13-9-14(25-3)11-15(10-13)26-4/h8-11H,5-7H2,1-4H3,(H,20,24)(H2,19,21,22,23)
• InChI Key: INLXDCRFWIYRGW-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=C1)C)NCCNC(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C18H25N5O3
• Molecular Weight: 359.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves condensation reactions between specific amino compounds and carboxylic acids or their derivatives. For example, a related compound was synthesized through the condensation of 3-methoxybenzoic acid with N-(2-chlorothieno[3,2-d]pyrimidin-4-yl)ethane-1,2-diamine, which was prepared through a series of reactions starting from methyl 3-aminothiophene-2-carboxylate (Huang et al., 2020).

Molecular Structure Analysis

The molecular structure of similar compounds is characterized using techniques such as X-ray diffraction and density functional theory (DFT). These analyses provide insights into optimized geometric bond lengths, bond angles, and the spatial arrangement of atoms within the molecule, contributing to understanding the compound's reactivity and interaction with other molecules (Huang et al., 2020).